N-(3-nitrophenyl)guanidine
Overview
Description
N-(3-nitrophenyl)guanidine (NPg) is an organic compound with a wide range of applications in scientific research. This compound is widely used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a fluorescent probe in molecular biology. NPg has been used in a variety of scientific studies, including those involving biochemical pathways, metabolic pathways, and drug discovery.
Scientific Research Applications
N-(3-nitrophenyl)guanidine has a wide range of applications in scientific research, including biochemistry, molecular biology, and drug discovery. In biochemistry, this compound is used as a catalyst in a variety of reactions, such as the hydrolysis of proteins and peptides, the synthesis of peptide bonds, and the synthesis of nucleotides. In molecular biology, this compound is used as a fluorescent probe to detect the presence of specific molecules or proteins. In drug discovery, this compound is used to study the structure and function of enzymes, receptors, and other proteins involved in drug action.
Mechanism of Action
N-(3-nitrophenyl)guanidine acts as a catalyst in a variety of biochemical reactions by increasing the rate of the reaction and enabling the reaction to occur at lower temperatures. This compound is also used as a fluorescent probe in molecular biology, as it can bind to specific molecules or proteins and emit a fluorescent signal when exposed to a light source.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In biochemistry, this compound has been shown to increase the rate of hydrolysis of proteins and peptides, and to promote the synthesis of peptide bonds. In molecular biology, this compound has been shown to bind to specific molecules or proteins and emit a fluorescent signal when exposed to a light source. In drug discovery, this compound has been shown to be useful in the study of enzymes, receptors, and other proteins involved in drug action.
Advantages and Limitations for Lab Experiments
N-(3-nitrophenyl)guanidine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. This compound is also a highly efficient catalyst, and it is useful for a variety of biochemical and molecular biology experiments. However, this compound is not suitable for use in experiments involving high temperatures, as it is unstable at high temperatures. Additionally, this compound is toxic, and caution should be taken when handling it in a laboratory setting.
Future Directions
The use of N-(3-nitrophenyl)guanidine in scientific research is likely to continue to expand in the future. This compound has potential applications in the development of new drugs, as it can be used to study the structure and function of enzymes, receptors, and other proteins involved in drug action. This compound can also be used to develop new fluorescent probes for molecular biology experiments. Additionally, this compound can be used to study the biochemical pathways involved in metabolic processes, and to develop new catalysts for use in biochemistry experiments. Finally, this compound can be used to study the structure and function of proteins, and to develop new peptide synthesis methods.
Synthesis Methods
N-(3-nitrophenyl)guanidine can be synthesized from 3-nitrobenzaldehyde and guanidine hydrochloride in a two-step process. In the first step, 3-nitrobenzaldehyde is reacted with guanidine hydrochloride in an aqueous solution to form the intermediate product, 3-nitrobenzylguanidine. In the second step, this intermediate product is reacted with sodium nitrite in aqueous solution to form the final product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-(3-nitrophenyl)guanidine can be achieved through a two-step reaction process. The first step involves the synthesis of 3-nitrobenzene-1,2-diamine, which is then reacted with cyanamide to form the final product.", "Starting Materials": [ "3-nitroaniline", "Hydrochloric acid", "Sodium nitrite", "Sodium hydroxide", "Cyanamide", "Methanol" ], "Reaction": [ "Step 1: Synthesis of 3-nitrobenzene-1,2-diamine", "a. Dissolve 3-nitroaniline in hydrochloric acid and cool the solution to 0°C.", "b. Add a solution of sodium nitrite in water to the above solution and stir for 10 minutes.", "c. Add a solution of sodium hydroxide to the above solution and stir for 10 minutes.", "d. Filter the precipitate and wash it with water to obtain 3-nitrobenzene-1,2-diamine.", "Step 2: Synthesis of N-(3-nitrophenyl)guanidine", "a. Dissolve 3-nitrobenzene-1,2-diamine and cyanamide in methanol and heat the solution to reflux for 6 hours.", "b. Cool the solution and filter the precipitate.", "c. Wash the precipitate with methanol and dry it to obtain N-(3-nitrophenyl)guanidine." ] } | |
CAS RN |
24067-37-6 |
Molecular Formula |
C7H8N4O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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